Cas no 79616-02-7 (Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-)
![Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- structure](https://www.kuujia.com/scimg/cas/79616-02-7x500.png)
79616-02-7 structure
Product name:Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-
Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-
- 6,6-dimethyl-Bicyclo[3.1.0]hexan-3-ol
- AKOS023400573
- 79616-02-7
- SCHEMBL17609957
- (1R,3R,5S)-6,6-Dimethylbicyclo[3.1.0]hexan-3-ol
- DA-36720
- SY127435
- MFCD28991754
- 6,6-dimethylbicyclo[3.1.0]hexan-3-ol
-
- Inchi： InChI=1S/C8H14O/c1-8(2)6-3-5(9)4-7(6)8/h5-7,9H,3-4H2,1-2H3
- InChI Key： HUADUHNYPJBEBQ-UHFFFAOYSA-N
- SMILES： CC1(C2C1CC(C2)O)C
Computed Properties
- Exact Mass: 126.104465066g/mol
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 1.6
Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- Related Literature
-
Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
-
D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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